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Experimental Protocol for Mandipropamid in Ginseng

This protocol summarizes a validated method for determining mandipropamid residues in ginseng using

HPLC-MS/MS [1].

Sample Preparation and Extraction

Weighing: Accurately weigh 2.0 g of powdered dried ginseng sample into a 50 mL Teflon centrifuge

tube [2].
Extraction: Add 20 mL of acetonitrile and 5 mL of distilled water to the tube. Vortex the mixture

vigorously for 2 minutes [2].
Salting Out: Add 2.0 g of sodium chloride (NaCl) and 4.0 g of anhydrous sodium sulfate (Na₂SO₄) to

the tube. Vortex for 1 minute and then centrifuge at 5000 rpm for 5 minutes [2].

Sample Cleanup

Evaporation: Transfer 10 mL of the acetonitrile supernatant (the top layer) into a flask. Add 5 g of
anhydrous Na₂SO₄ to remove residual water, and evaporate the solution to dryness in a 40°C water

bath [2].
SPE Purification: Redissolve the dry residue in 2 mL of acetonitrile. Load this solution onto a

primary secondary amine (PSA) solid-phase extraction (SPE) column that has been pre-
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conditioned with 4 mL of an acetonitrile/toluene (3:1, v/v) mixture [2].

Elution: Rinse the column with 5 mL of the acetonitrile/toluene (3:1, v/v) mixture, collecting all the
eluent. Evaporate the collected eluent to dryness at 40°C [2].

Reconstitution: Dissolve the final dry extract in 2 mL of acetonitrile and filter it through a 0.22 μm
nylon syringe filter prior to HPLC-MS/MS analysis [2].

HPLC-MS/MS Analysis Conditions

The table below outlines the key instrumental parameters:

Parameter Specification

Instrument Agilent 1260 HPLC coupled with Agilent 6460 or 6470 Triple Quadrupole MS [3]
[1]

Chromatography

Column Agilent Zorbax RRHD Eclipse Plus C18 (3.0 × 50 mm or 3.0 × 100 mm, 1.8 µm)

[3] [1]

Column
Temperature

30 °C [3]

Mobile Phase A 0.1% Formic acid in 5 mM ammonium acetate aqueous solution [2]

Mobile Phase B Acetonitrile [2]

Flow Rate 0.4 mL/min [2]

Injection Volume 5 µL [2]

Gradient Start with a low percentage of B, increase linearly over time, then return to initial

conditions (see full details below) [2]

Mass Spectrometry

Ionization Mode Electrospray Ionization (ESI), typically in positive mode [2]
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Parameter Specification

Acquisition Mode Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity [2]

Table 1: HPLC-MS/MS instrumental parameters for mandipropamid analysis.

Detailed LC Gradient Program: The following gradient can be used for separation [2]:
Initial: 20% B

Ramp to 55% B by 13 min
Ramp to 95% B by 15.5 min, hold until 18.5 min

Return to 20% B by 19 min, and hold until 25 min for column re-equilibration.

Method Validation Data

When validated using this protocol, the method demonstrates the following performance characteristics for

mandipropamid in ginseng [1]:

Validation Parameter Result

Linear Range 0.002 - 0.5 mg/kg

Average Recovery 87.4% - 101.6%

Relative Standard Deviation (RSD) 1.1% - 4.0%

Half-life in Ginseng Plant 13.8 - 28.0 days

Half-life in Soil 9.8 - 27.4 days

Table 2: Method validation and residue data for mandipropamid in ginseng.

Workflow Overview

The following diagram illustrates the complete analytical workflow from sample to result:
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Sample (Fresh/Dry Ginseng)

1. Homogenize & Extract
with Acetonitrile/Water

2. Liquid-Liquid Partitioning
Add NaCl & Na₂SO₄, Centrifuge

3. Cleanup
PSA Solid-Phase Extraction

4. Concentration
Evaporate to Dryness, Reconstitute

5. Instrumental Analysis
HPLC-MS/MS (MRM Mode)

Data Acquisition & Quantification

Click to download full resolution via product page

Protocol Adaptation for Squash

While a specific protocol for squash was not found in the search results, you can adapt the ginseng method

using these steps:

Sample Preparation: Squash can be homogenized as a fresh commodity. A representative sample

(e.g., 10-20 g of homogenized flesh and peel) should be weighed.
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Extraction: The acetonitrile-based extraction method used for ginseng is a standard QuEChERS-like

approach and is likely applicable to the high-water-content matrix of squash [2].
Cleanup: The use of a PSA SPE cartridge is highly recommended. PSA effectively removes various

polar interferences like organic acids and sugars, which are common in plant materials like squash
[2].

Analysis: The same HPLC-MS/MS conditions, including the C18 column and MRM detection, can be
used as a starting point for mandipropamid in squash.

Mandatory Validation: The adapted method must be rigorously validated using squash samples
spiked with mandipropamid at relevant concentrations. This process entails establishing the

method's linearity, accuracy (recovery), precision (RSD), limit of detection (LOD), and limit of
quantification (LOQ) specifically for the squash matrix [1].

Application Notes

Degradation and Residues: Studies on ginseng show that mandipropamid degrades relatively
rapidly. Its half-life is 13.8–28.0 days in ginseng plants and 9.8–27.4 days in soil. Final residues in

fresh and dried ginseng are generally low after application [1].
Dietary Risk Assessment: A dietary risk assessment for mandipropamid in ginseng concluded that

the risk quotient (RQ) was significantly less than 100%, indicating no unacceptable risk to human
consumers from its use at the recommended dosage [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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